Cas no 898788-85-7 (4-[3-(3-fluorophenyl)propanoyl]benzonitrile)

• Product Name: 4-[3-(3-fluorophenyl)propanoyl]benzonitrile
• CAS No: 898788-85-7
• MF: C₁₆H₁₂FNO
• MW: 253.270987510681
• CID: 868345
• PubChem ID: 24726124
• Update Time: 2025-04-19

4-[3-(3-fluorophenyl)propanoyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3-fluorophenyl)propanoyl]benzonitrile
• 4'-CYANO-3-(3-FLUOROPHENYL)PROPIOPHENONE
• DTXSID30644517
• 898788-85-7
• AKOS016021873
• MFCD03843512

• MDL： MFCD03843512
• Inchi： 1S/C16H12FNO/c17-15-3-1-2-12(10-15)6-9-16(19)14-7-4-13(11-18)5-8-14/h1-5,7-8,10H,6,9H2
• InChI Key： BTJPIKZDWLZJRM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 253.09000
• Monoisotopic Mass: 253.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.51288